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Compound of Interest

Compound Name:
3-Bromo-4-

methoxybenzenesulfonyl chloride

Cat. No.: B1274384 Get Quote

Technical Guide: 3-Bromo-4-
methoxybenzenesulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 3-Bromo-
4-methoxybenzenesulfonyl chloride, including its molecular properties, synthesis protocols,

and key data points.

Core Molecular Information
Formula: C₇H₆BrClO₃S[1][2][3][4][5]

Molecular Weight: 285.54 g/mol [1][3][4][5][6][7]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 3-Bromo-4-
methoxybenzenesulfonyl chloride.
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Property Value Citations

CAS Number 23094-96-4 [1][2][3][4][5][8]

Molecular Formula C₇H₆BrClO₃S [1][2][3][4][5]

Molecular Weight 285.54 g/mol [1][3][4][5][6][7]

Melting Point 83-88 °C [3][5]

Boiling Point 366.0 ± 27.0 °C (Predicted) [5]

Density 1.717 ± 0.06 g/cm³ (Predicted) [5]

Physical Form Solid [3]

Assay Purity 97% [3]

Experimental Protocols
A general procedure for the synthesis of 3-Bromo-4-methoxybenzenesulfonyl chloride from

2-bromoanisole has been reported.[1][8]

Synthesis of 3-Bromo-4-methoxybenzenesulfonyl chloride from 2-Bromoanisole

Preparation: Dissolve 2-bromo-1-methoxybenzene (1.87 g, 10.0 mmol) in chloroform (5 mL).

Cooling: Cool the solution in an ice-salt bath to a temperature between -5 °C and 0 °C.[1][8]

Addition of Chlorosulfonic Acid: Slowly add chlorosulfonic acid (2.0 mL, 30.0 mmol) dropwise

over a period of 30 minutes, maintaining the low temperature.[1][8]

Warming: After the addition is complete, allow the reaction mixture to gradually warm to room

temperature over the course of one hour.[1][8]

Quenching: Pour the reaction mixture onto crushed ice.[1][8]

Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous layer and

extract it twice with chloroform.[1][8]
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Workup: Combine the organic layers, dry them, and concentrate to yield 3-bromo-4-
methoxybenzenesulfonyl chloride. The reported yield for this procedure is 98% (2.80 g).

[1][8]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-Bromo-4-
methoxybenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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